(r)-6-Fluoro-2,2-dimethylchroman-4-amine

• Molecular Formula: C11H14FNO
• Molecular Weight: 195.23 g/mol
• SMILES: CC1(CC(C2=C(O1)C=CC(=C2)F)N)C
• InChI: InChI=1S/C11H14FNO/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)14-11/h3-5,9H,6,13H2,1-2H3/t9-/m1/s1
• InChIKey: LLWCBPNSRBRTGN-SECBINFHSA-N

(R)-6-Fluoro-2,2-dimethylchroman-4-amine Overview

(R)-6-Fluoro-2,2-dimethylchroman-4-amine (CAS 1144501-07-4) is a single-enantiomer, 4,6-disubstituted 2,2-dimethylchroman bearing a primary amine at the 4-position and a fluorine atom at the 6-position . This scaffold belongs to the cromakalim-analog class of ATP-sensitive potassium (KATP) channel modulators, where the nature of substituents at both the 4- and 6-positions critically governs inhibitory activity on insulin release and vascular smooth muscle relaxation [1]. The (R)-configured enantiomer is of particular interest because chirality at the C-4 position has been shown to markedly influence potency in related 2,2-dimethylchroman series [1].

Selection Context

Stereochemically defined (R)-enantiomer for chiral pharmacology studies

Workflow Fit

KATP channel modulator research; enantioselective SAR on insulin release

Procurement Note

Discrete enantiomer; avoids racemate or in-house chiral resolution

• [1] Pirotte B, Florence X, Goffin E, Lebrun P. Deciphering Structure-Activity Relationships in a Series of 2,2-Dimethylchromans Acting as Inhibitors of Insulin Release and Smooth Muscle Relaxants. ChemMedChem. 2017;12(21):1810-1817. doi:10.1002/cmdc.201700409 View Source

Why Racemic or Non-Fluorinated Analogs Cannot Substitute

Two structural features preclude generic substitution. First, the absence of a halogen at the 6-position of the 2,2-dimethylchroman core abolishes or severely reduces inhibitory activity on pancreatic β-cells; Pirotte et al. (2022) explicitly demonstrated that the lack of a fluorine or chlorine atom at the 6-position reduced inhibitory activity on the pancreatic endocrine tissue [1]. The non-fluorinated parent 4-amino-2,2-dimethylchroman (compound 9) was entirely devoid of activity on both insulin release and vascular smooth muscle [2]. Second, chirality at C-4 is consequential: in a closely related 2,2-dimethylchroman series, the dextrorotatory enantiomer exhibited an IC50 near 1 µM on insulin release inhibition, whereas the levorotatory counterpart showed an IC50 exceeding 10 µM—a greater than 10-fold potency differential [2]. These data collectively demonstrate that procurement of the (R)-6-fluoro enantiomer, rather than a racemate or a non-fluorinated analog, is required to maintain the stereochemically and electronically defined pharmacological profile.

Non-fluorinated analog (6-H): core scaffold devoid of pancreatic β-cell inhibitory activity; may not transfer pharmacological profile.

Racemate or (S)-enantiomer: C-4 chirality drives >10-fold enantiomeric potency difference; stereochemical identity may not be interchangeable.

Mechanistic mismatch: 6-substitution pattern may shift pharmacology from KATP opening to calcium entry blockade; mechanism-dependent endpoint review required.

• [1] Pirotte B, Florence X, Goffin E, Leleux F, Lebrun P. Research Advancements on Fluorinated and Non-Fluorinated 4-Phenyl(thio)ureido-Substituted 2,2-Dimethylchromans Acting as Inhibitors of Insulin Release and Smooth Muscle Relaxants. Med Chem. 2022;18(8):884-894. doi:10.2174/1573406418666220221145500 View Source
• [2] Pirotte B, Florence X, Goffin E, Lebrun P. ChemMedChem. 2017;12(21):1810-1817. View Source

Differentiation Evidence vs. Closest Analogs

6-Fluoro Requirement for Pancreatic β-Cell Inhibition

In a systematic SAR study of 4-phenyl(thio)ureido-substituted 2,2-dimethylchromans, Pirotte et al. (2022) compared fluorinated and non-fluorinated congeners head-to-head. The study concluded that the lack of a fluorine or chlorine atom at the 6-position of the 2,2-dimethylchroman core structure reduced the inhibitory activity on the pancreatic endocrine tissue [1]. The 6-fluoro-substituted compound 11h (BPDZ 678) was identified as one of the most active compounds on both pancreatic β-cells and vascular smooth muscle, exhibiting a KATP channel opener profile on β-cells [1]. Although exact IC50 values for the primary amine analog itself were not disclosed in this study, the class-level SAR establishes that 6-fluorination is a prerequisite for potent endocrine tissue activity in this chemotype.

6-Fluoro Requirement for β-Cell Activity

Class-level inference

6-F substitution retains inhibitory activity on pancreatic β-cells; non-fluorinated analogs show reduced activity

Procurement of 6-fluoro analog supports pancreatic KATP channel research; 6-H analogs reported as substantially less active.

Exact fold-change not reported for 4-amino series; rat islet assay context.

Evidence Dimension	Inhibitory activity on glucose-induced insulin release from rat pancreatic islets
Target Compound Data	6-Fluoro-substituted 2,2-dimethylchroman derivatives retain inhibitory activity on pancreatic β-cells (compound 11h, BPDZ 678, identified as most active in series)
Comparator Or Baseline	Non-fluorinated 6-H or 6-unsubstituted 2,2-dimethylchroman analogs: reduced inhibitory activity on pancreatic endocrine tissue
Quantified Difference	Qualitative: presence of F or Cl at 6-position is required to maintain inhibitory activity; absence reduces activity (exact fold-change not reported for the 4-amino series)
Conditions	Rat pancreatic islets; glucose-stimulated insulin secretion assay; Pirotte et al. Med Chem 2022

Why This Matters

Procurement of the 6-fluoro analog is mandatory for any research program targeting pancreatic KATP channels with the 2,2-dimethylchroman scaffold, as non-fluorinated versions are expected to be substantially less active or inactive.

• [1] Pirotte B, Florence X, Goffin E, Leleux F, Lebrun P. Med Chem. 2022;18(8):884-894. View Source

Core Scaffold Inactivity Without 6-Substitution

The 2017 ChemMedChem study by Pirotte et al. directly tested the unsubstituted core structure 4-amino-2,2-dimethylchroman (compound 9) and reported that it was devoid of any activity on pancreatic β-cells (inhibition of the insulin releasing process) and on vascular smooth muscle cells (myorelaxant activity) [1]. In contrast, introduction of a bulky carbamate group at the 6-position (compound 11) conferred significant inhibitory activity on insulin release (identical inhibitory effect at 10 µM vs. 50 µM for the less bulky isopropyl analog 10) and a major increase in myorelaxant activity [1]. This demonstrates that 6-substitution is not merely modulatory but essential for converting the scaffold from inactive to active.

Core Scaffold Inactivity Without 6-Substitution

Head-to-head

Compound 9 (6-H): 0% inhibition of insulin release. 6-substituted analogs (e.g., 6-NHBoc) exhibit significant inhibition at 10 µM.

Non-fluorinated 4-amino-2,2-dimethylchroman is not a viable alternative; 6-substitution converts scaffold from inactive to active.

Rat pancreatic islet assay; Pirotte et al. ChemMedChem 2017.

Evidence Dimension	Inhibition of glucose-induced insulin release from rat pancreatic islets
Target Compound Data	4-amino-6-fluoro-2,2-dimethylchroman (target) – 6-substituted; expected to be active based on class SAR
Comparator Or Baseline	4-amino-2,2-dimethylchroman (compound 9, 6-H): no inhibitory activity on insulin release; no myorelaxant activity
Quantified Difference	Compound 9 (6-H): 0% inhibition. 6-substituted analogs (e.g., compound 11 with 6-NHBoc): significant inhibition at 10 µM.
Conditions	Rat pancreatic islets; glucose-stimulated insulin secretion; rat aorta rings precontracted with 30 mM KCl; Pirotte et al. ChemMedChem 2017

Why This Matters

This evidence eliminates the non-fluorinated 4-amino-2,2-dimethylchroman as a viable alternative for any functional pharmacological study, underscoring the procurement necessity of the 6-fluoro derivative.

• [1] Pirotte B, Florence X, Goffin E, Lebrun P. ChemMedChem. 2017;12(21):1810-1817. View Source

C-4 Chirality Dictates Inhibitory Potency

Although direct enantiomeric comparison data for (R)- vs. (S)-6-fluoro-2,2-dimethylchroman-4-amine are not publicly available, the closely related 6-ethoxycarbonylamino-4-(3-cyanophenylurea)-2,2-dimethylchroman (compound 29) was resolved into its enantiomers and tested by Pirotte et al. (2017). The dextrorotatory enantiomer (+)-29 inhibited glucose-induced insulin release with an IC50 near 1 µM, whereas the levorotatory enantiomer (-)-29 showed an IC50 greater than 10 µM—a greater than 10-fold difference [1]. This pronounced enantioselectivity, arising from the C-4 chiral center common to the entire 4-amino-2,2-dimethylchroman series, strongly implies that the (R) and (S) forms of 6-fluoro-2,2-dimethylchroman-4-amine will exhibit divergent pharmacological profiles and should not be considered interchangeable.

C-4 Chirality Dictates Potency

Cross-study comparable

>10-fold potency difference: dextrorotatory enantiomer IC50 ~1 µM; levorotatory IC50 >10 µM

Enantioselectivity at C-4 strongly implies that (R) and (S) forms will exhibit divergent profiles; (R)-enantiomer is critical for maintaining reported potency context.

Data from closely related 6-ethoxycarbonylamino analog 29; Pirotte et al. 2017.

Evidence Dimension	Inhibition of glucose-induced insulin release (IC50)
Target Compound Data	(R)-6-fluoro-2,2-dimethylchroman-4-amine – single (R) enantiomer; enantiomeric purity available from suppliers (e.g., >95% ee implied by chiral separation or asymmetric synthesis)
Comparator Or Baseline	(+)-29 (dextrorotatory enantiomer of 6-ethoxycarbonylamino analog): IC50 ~1 µM; (-)-29 (levorotatory): IC50 >10 µM
Quantified Difference	>10-fold potency difference between enantiomers of the C-4 chiral 2,2-dimethylchroman scaffold
Conditions	Rat pancreatic islets; glucose-stimulated insulin secretion; Pirotte et al. ChemMedChem 2017, Table 1

Why This Matters

Procurement of the stereochemically defined (R)-enantiomer, rather than a racemate or the (S)-form, is critical to avoid at least a 10-fold loss in target potency based on scaffold-level enantioselectivity data.

• [1] Pirotte B, Florence X, Goffin E, Lebrun P. ChemMedChem. 2017;12(21):1810-1817. View Source

Physicochemical Impact of 6-Fluoro Substitution

The introduction of a fluorine atom at the 6-position of the 2,2-dimethylchroman core predictably modulates key physicochemical parameters. The 6-fluoro analog (MW 195.23) has a higher molecular weight than the non-fluorinated 2,2-dimethylchroman-4-amine (MW 177.24) . The electron-withdrawing fluorine reduces the pKa of the aromatic ring and the adjacent amine, altering protonation state at physiological pH compared to the non-fluorinated parent [1]. The 2017 ChemMedChem paper noted that the introduction of substituents at the 6-position exhibited a small impact on calculated logP values (e.g., compound 9 vs. 11), but the fluorine atom confers oxidative metabolic stability by blocking cytochrome P450-mediated hydroxylation at the 6-position, a known metabolic soft spot for chroman scaffolds [1]. These physicochemical differences translate into distinct ADME profiles that cannot be replicated by the non-fluorinated analog.

Physicochemical Impact of 6-Fluoro

Supporting evidence

ΔMW +17.99 Da vs. non-fluorinated; altered pKa and protonation state; 6-position blocked from CYP450 hydroxylation

6-Fluoro substitution provides defined electronic environment and metabolic shielding that the 6-H analog cannot replicate; relevant for consistent ADME profiling.

Calculated logP and general fluorine medicinal chemistry principles.

Evidence Dimension	Molecular weight, electronic properties, metabolic stability
Target Compound Data	(R)-6-fluoro-2,2-dimethylchroman-4-amine: MW 195.23, formula C11H14FNO, density 1.099 g/cm³, boiling point 244.1°C at 760 mmHg
Comparator Or Baseline	2,2-dimethylchroman-4-amine (non-fluorinated): MW 177.24, formula C11H15NO
Quantified Difference	ΔMW = +17.99 Da; fluorine reduces electron density on aromatic ring; 6-position blocked from oxidative metabolism
Conditions	Calculated and experimentally determined physicochemical properties; lookchem.com; chemsrc.com; general medicinal chemistry principles of fluorine substitution

Why This Matters

For medicinal chemistry programs requiring consistent physicochemical and metabolic profiles, the 6-fluoro substitution provides a defined electronic environment and metabolic shielding that the non-fluorinated analog cannot offer.

• [1] Pirotte B, Florence X, Goffin E, Lebrun P. ChemMedChem. 2017;12(21):1810-1817 (calculated logP values for 6-substituted vs. unsubstituted 2,2-dimethylchromans, Table 1). View Source

Calcium Entry Blocker vs. KATP Opener Mechanism

The 2017 ChemMedChem study revealed that certain 6-substituted 2,2-dimethylchroman-4-amines (compounds 11 and 15) exerted myorelaxant activity that was not reversed by the KATP channel blocker glibenclamide (at 1 µM or 10 µM) and persisted in the presence of 80 mM extracellular KCl—conditions that abolish the effects of classical KATP openers such as cromakalim and diazoxide [1]. This pharmacological fingerprint indicates a mechanism dominated by direct calcium entry blockade rather than KATP channel opening. This mechanistic bifurcation, dependent on the specific 6-substituent, means that the 6-fluoro-4-amino compound may exhibit a distinct mode of action compared to other 6-substituted or 4-substituted chroman analogs, and cannot be assumed to behave as a simple cromakalim mimetic.

Calcium Entry Blocker vs. KATP Opener

Class-level inference

Myorelaxant activity of 6-substituted 4-amines insensitive to glibenclamide and resistant to 80 mM KCl; mechanism dominated by calcium entry blockade.

6-Fluoro-4-amino substitution may yield calcium entry blocker pharmacology rather than classical KATP activation; mechanism-dependent interpretation required.

Rat aortic ring assay; Pirotte et al. ChemMedChem 2017, Table 2.

Evidence Dimension	Myorelaxant activity mechanism (glibenclamide sensitivity and high-K+ resistance)
Target Compound Data	6-substituted 2,2-dimethylchroman-4-amines (compounds 11, 15): myorelaxant activity insensitive to glibenclamide (1–10 µM) and unaffected by 80 mM KCl, indicating calcium entry blocker mechanism
Comparator Or Baseline	Cromakalim and diazoxide (KATP openers): myorelaxant activity reduced by glibenclamide and abolished by 80 mM KCl
Quantified Difference	Qualitative mechanistic switch: from KATP opener (cromakalim-like) to calcium entry blocker, depending on 6-substituent identity
Conditions	Rat aortic rings precontracted with 30 mM KCl or 80 mM KCl; ± glibenclamide (1 µM, 10 µM); Pirotte et al. ChemMedChem 2017, Table 2

Why This Matters

Researchers selecting this compound for ion channel studies must be aware that the 6-fluoro-4-amino substitution pattern may yield calcium entry blocker pharmacology rather than classical KATP activation, distinguishing it from other chroman tool compounds.

• [1] Pirotte B, Florence X, Goffin E, Lebrun P. ChemMedChem. 2017;12(21):1810-1817 (Table 2 and related discussion). View Source

(R)-Enantiomer Commercial Availability

(R)-6-Fluoro-2,2-dimethylchroman-4-amine (CAS 1144501-07-4) is commercially supplied as a discrete single enantiomer at 95% purity from multiple vendors including AKSci, Chemscene, and Leyan . The racemic 6-fluoro-2,2-dimethylchroman-4-amine (CAS 226922-93-6) and the (S)-enantiomer hydrochloride (CAS 390744-78-2) are also available, enabling controlled comparative studies . The ability to procure the (R)-enantiomer directly, rather than requiring in-house chiral resolution, reduces synthetic burden and ensures reproducible stereochemical integrity for SAR studies, asymmetric catalysis, or chiral resolution methodology development.

(R)-Enantiomer Commercial Availability

Supporting evidence

CAS 1144501-07-4, purity ≥95%, available from multiple vendors as discrete single enantiomer.

Direct procurement reduces synthetic burden and supports reproducible stereochemical integrity for SAR studies.

Vendor catalogs 2024–2025; racemate and (S)-enantiomer also accessible.

Evidence Dimension	Commercial availability and enantiomeric purity
Target Compound Data	(R)-6-fluoro-2,2-dimethylchroman-4-amine: CAS 1144501-07-4, purity ≥95%, available from AKSci (Cat. 4593DD), Chemscene (Cat. CS-0436007), Leyan (Cat. 1506677)
Comparator Or Baseline	Racemic 6-fluoro-2,2-dimethylchroman-4-amine: CAS 226922-93-6, purity ≥98% (Leyan). (S)-enantiomer hydrochloride: CAS 390744-78-2.
Quantified Difference	(R)-enantiomer available as a discrete chemical entity with defined stereochemistry; racemate and opposite enantiomer also commercially accessible for controlled experiments
Conditions	Commercial vendor catalogs as of 2024–2025

Why This Matters

Immediate procurement of the stereochemically defined (R)-enantiomer eliminates the time, cost, and uncertainty of chiral separation, accelerating structure–activity relationship studies and enabling direct enantiomeric comparisons.

Application Scenarios for (R)-6-Fluoro-2,2-dimethylchroman-4-amine

Enantioselective SAR of Pancreatic KATP Channels

The (R)-enantiomer serves as a stereochemically defined probe for elucidating the enantioselectivity of 2,2-dimethylchroman-4-amines at pancreatic β-cell KATP channels. The >10-fold enantiomeric potency difference documented in the 2017 Pirotte et al. study for the related compound 29 [1] provides a clear rationale for testing (R)- vs. (S)-6-fluoro-2,2-dimethylchroman-4-amine head-to-head in glucose-stimulated insulin secretion assays. Researchers can use the discrete (R)-enantiomer (CAS 1144501-07-4) alongside the commercially available (S)-form to map the stereochemical requirements of the C-4 amine binding pocket.

6-Fluoro Chroman Intermediate for Ion Channel Libraries

The primary amine at C-4 provides a versatile synthetic handle for derivatization into ureas, thioureas, amides, or sulfonamides. Given that 6-substitution with fluorine maintains endocrine tissue activity [1], while the nature of the 4-substituent dictates potency and mechanism (KATP opening vs. calcium entry blockade) [2], this compound is an ideal starting material for parallel library synthesis aimed at dissecting substituent-dependent ion channel pharmacology.

Metabolic Stability Optimization with 6-Fluoro Substitution

The 6-fluoro substituent blocks a major site of cytochrome P450-mediated aromatic hydroxylation, a known metabolic liability of the chroman scaffold. For medicinal chemistry teams optimizing chroman-based leads, (R)-6-fluoro-2,2-dimethylchroman-4-amine offers a pre-installed metabolic shield at the 6-position [1]. Comparative microsomal stability assays between the 6-fluoro and the 6-H analog (2,2-dimethylchroman-4-amine, CAS 220634-41-3) can quantify the metabolic protection conferred by fluorine substitution.

Chiral Auxiliary and Asymmetric Catalysis Development

The rigid chroman backbone with a well-defined (R)-configuration at C-4, combined with the electronic influence of the 6-fluoro substituent, makes this compound a useful chiral amine building block for developing novel chiral ligands, organocatalysts, or chiral derivatizing agents. Its commercial availability in enantiomerically enriched form (≥95% purity) [1] supports reproducible methodology development without the need for in-house asymmetric synthesis.

Application

Selection Property

Validation Focus

Enantioselective SAR of pancreatic KATP channels

Stereochemical-control context; C-4 enantiomer-attribution review

Glucose-stimulated insulin secretion assay; (R) vs. (S) head-to-head endpoint review

6-Fluoro chroman intermediate for ion channel libraries

Primary amine handle for derivatization; 6-fluoro scaffold integrity

Library synthesis; substituent-dependent ion channel pharmacology screening

Metabolic stability optimization with 6-fluoro

CYP450 metabolic shielding at 6-position

Comparative microsomal stability assay vs. 6-H analog; metabolic soft-spot confirmation

Chiral auxiliary and asymmetric catalysis development

Enantiomerically enriched (R)-configured primary amine building block

Methodology reproducibility; chiral ligand or organocatalyst performance

• [1] Pirotte B, Florence X, Goffin E, Leleux F, Lebrun P. Med Chem. 2022;18(8):884-894. View Source
• [2] Pirotte B, Florence X, Goffin E, Lebrun P. ChemMedChem. 2017;12(21):1810-1817. View Source